Cas no 77582-73-1 (Octanoyl chloride, 2-hexyl-)

Octanoyl chloride, 2-hexyl- structure
Octanoyl chloride, 2-hexyl- structure
Product Name:Octanoyl chloride, 2-hexyl-
CAS No:77582-73-1
MF:C14H27ClO
MW:246.816583871841
CID:535848
PubChem ID:71403260
Update Time:2025-04-19

Octanoyl chloride, 2-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Octanoyl chloride, 2-hexyl-
    • 2-hexyloctanoyl chloride
    • DTXSID00824182
    • 77582-73-1
    • A901100
    • Inchi: 1S/C14H27ClO/c1-3-5-7-9-11-13(14(15)16)12-10-8-6-4-2/h13H,3-12H2,1-2H3
    • InChI Key: HZPNSZFAYUWMBC-UHFFFAOYSA-N
    • SMILES: ClC(C(CCCCCC)CCCCCC)=O

Computed Properties

  • Exact Mass: 246.17521
  • Monoisotopic Mass: 246.1750432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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